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Compound of Interest

Compound Name: TIM-063

Cat. No.: B12406557

These application notes provide detailed protocols for utilizing TIM-063 and its derivatives in
kinase assays. TIM-063 is a potent, cell-permeable, and ATP-competitive inhibitor of
Ca2+/calmodulin-dependent protein kinase kinase (CaMKK). It serves as a valuable tool for
studying CaMKK-mediated signaling pathways. Furthermore, TIM-063 has been identified as a
moderate inhibitor of AP2-associated protein kinase 1 (AAK1), and its derivative, TIM-098a, is a
more potent and selective AAK1 inhibitor.

Data Presentation

The inhibitory activities of TIM-063 and its derivative TIM-098a against their primary targets and
off-targets are summarized in the table below. This data is crucial for designing experiments
and interpreting results.
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Target

IC50 Value Ki Value

Compound ) Assay Type Reference
Kinase (uM) (uM)
TIM-063 CaMKKa In Vitro 0.63 0.35 [1][2]
CaMKKp In Vitro 0.96 0.2 [11[2]
AAK1 In Vitro 8.51 - [3]14][5]
TIM-098a AAK1 In Vitro 0.24 - [3][41[5][6]
AAK1 Cellular 0.87 - [31[4][5][6]
No significant
CaMKKa/ In Vitro inhibition up - [31[6]
to 2.6 uM

Signaling Pathways

To understand the context in which TIM-063 and its analogs operate, it is essential to visualize

their target signaling pathways.
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CaMKK Signaling Pathway and Inhibition by TIM-063.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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